molecular formula C14H24O B8693025 3-Cyclohexyl-1-cyclopentyl-propan-1-one

3-Cyclohexyl-1-cyclopentyl-propan-1-one

Cat. No.: B8693025
M. Wt: 208.34 g/mol
InChI Key: VUBVLOHQXTVMLK-UHFFFAOYSA-N
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Description

3-Cyclohexyl-1-cyclopentyl-propan-1-one is a cyclic ketone characterized by a central propan-1-one backbone substituted with cyclohexyl and cyclopentyl groups. Its molecular structure (C₁₄H₂₂O) confers distinct physicochemical properties, including moderate lipophilicity due to the bulky cycloalkyl substituents. The compound is typically synthesized via Friedel-Crafts acylation or Grignard reactions, followed by cyclization steps. Its stability and solubility profile make it suitable for reactions requiring controlled lipophilicity .

Properties

Molecular Formula

C14H24O

Molecular Weight

208.34 g/mol

IUPAC Name

3-cyclohexyl-1-cyclopentylpropan-1-one

InChI

InChI=1S/C14H24O/c15-14(13-8-4-5-9-13)11-10-12-6-2-1-3-7-12/h12-13H,1-11H2

InChI Key

VUBVLOHQXTVMLK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)CCC(=O)C2CCCC2

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Limitations and Gaps
  • Direct biological data for this compound are sparse; inferences rely on structural analogs and physicochemical modeling.
  • Comparative toxicity studies across cyclic ketones are needed to validate safety profiles.

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